[(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol

• Molecular Formula: C11H13FO2
• Molecular Weight: 196.22 g/mol
• IUPAC Name: [(2R,4R)-4-(4-fluorophenyl)oxolan-2-yl]methanol
• InChI: InChI=1S/C11H13FO2/c12-10-3-1-8(2-4-10)9-5-11(6-13)14-7-9/h1-4,9,11,13H,5-7H2/t9-,11+/m0/s1
• InChI Key: ZUTPILFYTQSBGX-GXSJLCMTSA-N
• Isomeric SMILES: C1[C@@H](CO[C@H]1CO)C2=CC=C(C=C2)F
• Canonical SMILES: C1C(COC1CO)C2=CC=C(C=C2)F

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol typically involves the reaction of 4-fluorobenzaldehyde with a chiral oxirane derivative under controlled conditions. The reaction is catalyzed by a suitable Lewis acid, such as boron trifluoride etherate, to facilitate the formation of the oxolane ring. The reaction is carried out in an inert atmosphere, usually under nitrogen or argon, to prevent oxidation and other side reactions.

Industrial Production Methods

While specific industrial production methods for [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

[(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol undergoes various chemical reactions, including:

Oxidation: The methanol group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form the corresponding alcohol or alkane.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu) are often employed.

Major Products Formed

Oxidation: Formation of 4-(4-fluorophenyl)oxolan-2-carboxylic acid.

Reduction: Formation of 4-(4-fluorophenyl)oxolan-2-ylmethanol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

[(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol has several applications in scientific research:

Chemistry: Used as a chiral building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group enhances its binding affinity and selectivity, while the oxolane ring provides structural stability. The compound may modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Chemical Structure :

• IUPAC Name: [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol
• Molecular Formula : C₁₁H₁₃FO₂
• Molecular Weight : 196.22 g/mol
• CAS Number : 2059917-24-5
• Stereochemistry : The (2R,4R) configuration defines the spatial arrangement of the tetrahydrofuran (oxolane) ring and the 4-fluorophenyl substituent, critical for its physicochemical and biological properties.

Key Features :

• Functional Groups : A fluorinated aromatic ring (4-fluorophenyl) and a hydroxymethyl group (-CH₂OH) on the oxolane ring.
• Applications : Likely serves as a chiral building block in pharmaceuticals or agrochemicals due to fluorine’s role in enhancing metabolic stability and bioavailability .

Comparison with Structurally Similar Compounds

Positional Isomers: Meta vs. Para Fluorophenyl Substitution

(a) [(2R,4R)-4-(3-Fluorophenyl)oxolan-2-yl]methanol

• Molecular Formula : C₁₁H₁₃FO₂ (identical to the target compound).
• CAS Number : 2059917-24-5 (same as the para-fluoro isomer, but positional isomerism is implied by substituent placement).
• Key Difference : Fluorine is located at the meta position on the phenyl ring instead of para.
• Biological Activity: Positional isomerism can significantly affect binding affinity to biological targets (e.g., enzymes or receptors) .

(b) [(2R,4R)-4-(4-Methylphenyl)oxolan-2-yl]methanol

• CAS Number : 2059910-91-5
• Key Difference : Methyl group replaces fluorine at the para position.
• Impact :
  • Hydrophobicity : Increased lipophilicity due to the methyl group may enhance membrane permeability.
  • Synthetic Utility : Lacks fluorine’s electronegativity, making it less suitable for applications requiring polar interactions .

(c) [(2R,4R)-4-(4-Nitrophenyl)oxolan-2-yl]methanol

• CAS Number : 2059909-56-5
• Key Difference: Nitro group (-NO₂) replaces fluorine.
• Impact :
  • Reactivity : The nitro group is strongly electron-withdrawing, making this compound more reactive in reduction or nucleophilic substitution reactions.
  • Stability : Nitro groups can introduce instability under acidic or reductive conditions compared to fluorine .

Fluorinated Oxolane Derivatives

[(3R,4S)-3-Fluorooxan-4-yl]methanol

• Molecular Formula : C₆H₁₁FO₂
• Molecular Weight : 134.15 g/mol
• CAS Number : 1904147-09-6
• Key Differences :
  • Fluorine is directly attached to the oxolane ring (C3 position) rather than a phenyl substituent.
  • Simplified structure lacks aromaticity.
• Impact :
  • Conformational Flexibility : Fluorine on the oxolane ring may restrict ring puckering, altering solubility and steric interactions.
  • Applications : Used in material science and fluorinated polymer synthesis due to its compact structure .

Boronic Acid Derivatives

4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl Methanol (2c)

• Molecular Formula : C₁₃H₁₉BFO₃
• Melting Point : 80–82°C
• Key Differences : Incorporates a boronic ester for Suzuki-Miyaura cross-coupling reactions.
• Impact :
  • Synthetic Utility : The boronic ester enables carbon-carbon bond formation, unlike the target compound’s hydroxymethyl group.
  • Fluorine Role : Enhances stability of the intermediate in coupling reactions .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	Key Functional Groups	Applications
[(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol	C₁₁H₁₃FO₂	196.22	Para-fluorophenyl	-CH₂OH, -F	Pharmaceutical intermediates
[(2R,4R)-4-(3-Fluorophenyl)oxolan-2-yl]methanol	C₁₁H₁₃FO₂	196.22	Meta-fluorophenyl	-CH₂OH, -F	Isomer-specific drug design
[(2R,4R)-4-(4-Methylphenyl)oxolan-2-yl]methanol	C₁₂H₁₆O₂	192.26	Para-methylphenyl	-CH₂OH, -CH₃	Lipophilic building blocks
[(3R,4S)-3-Fluorooxan-4-yl]methanol	C₆H₁₁FO₂	134.15	Oxolane C3	-CH₂OH, -F	Fluorinated polymers
4-Fluoro-3-(dioxaborolanyl)phenyl Methanol	C₁₃H₁₉BFO₃	267.10	Meta-fluorophenyl	-CH₂OH, -B(O)(C₄H₉)₂	Cross-coupling reactions

Research Findings and Implications

• Stereochemical Sensitivity : The (2R,4R) configuration of the target compound is critical for chiral recognition in drug-receptor interactions. Substitution with bulkier groups (e.g., nitro or methyl) may sterically hinder binding .
• Fluorine’s Role: Para-fluorine enhances metabolic stability and electron-deficient aromatic systems, making the target compound advantageous over non-fluorinated analogs in medicinal chemistry .
• Synthetic Challenges : Boronic ester analogs (e.g., compound 2c) require stringent anhydrous conditions, whereas the target compound’s hydroxymethyl group simplifies handling .

Biological Activity

[(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol, also known by its CAS number 2059915-27-2, is a synthetic compound with potential applications in medicinal chemistry. Its structure features a fluorophenyl group which may enhance its biological activity through interactions with biological targets. This article reviews the biological activity of this compound, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol is $C_{11}H_{13}FO_2$ with a molecular weight of 196.22 g/mol. The compound is characterized by its oxolane (tetrahydrofuran) ring structure substituted with a fluorophenyl group.

Biological Activity Overview

Research indicates that compounds similar to [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the fluorine atom in the phenyl ring is often associated with increased lipophilicity and improved binding affinity to biological targets.

1. Antimicrobial Activity

Several studies have explored the antimicrobial properties of oxolane derivatives. For instance, a study assessing various oxolane compounds found that those containing fluorinated phenyl groups exhibited enhanced antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism is believed to involve disruption of bacterial cell membranes and inhibition of cell wall synthesis.

2. Anti-inflammatory Effects

Research has suggested that [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol may possess anti-inflammatory properties. In vitro studies demonstrated that compounds with similar structures inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests potential therapeutic applications in treating inflammatory diseases.

3. Anticancer Potential

The anticancer activity of fluorinated oxolanes has also been documented. A study on related compounds indicated that they can induce apoptosis in cancer cells through the activation of caspase pathways. The presence of the fluorine atom enhances interaction with DNA or RNA targets, potentially leading to increased efficacy in cancer treatment.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria
Anti-inflammatory	Inhibition of TNF-alpha and IL-6 production
Anticancer	Induction of apoptosis in cancer cell lines

Synthesis and Characterization

The synthesis of [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol typically involves multi-step reactions starting from readily available precursors. For example, one synthetic route includes the reaction between 4-fluorobenzaldehyde and a suitable oxolane precursor under basic conditions to yield the desired product with high purity.

Table 2: Synthetic Pathway Overview

Step	Reactants	Conditions	Yield (%)
Step 1	4-Fluorobenzaldehyde + Oxolane precursor	Ethanol, NaOH	90
Step 2	Intermediate + Thiosemicarbazide	Reflux	87

Q & A

Q. Basic

• Chiral HPLC : Employing columns with chiral stationary phases (e.g., amylose or cellulose derivatives) to resolve enantiomers and quantify enantiomeric excess .
• NMR Spectroscopy : $^{19}\text{F}$ NMR and $^{1}\text{H}$-NOESY to confirm spatial arrangement of fluorophenyl and hydroxymethyl groups .
• X-ray Crystallography : Definitive structural confirmation of stereochemistry using single-crystal analysis .

What strategies are effective for resolving enantiomeric impurities in the synthesis of [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol?

Q. Advanced

• Chiral Auxiliaries : Temporarily introducing groups like Evans oxazolidinones to direct stereochemistry, followed by auxiliary removal .
• Dynamic Kinetic Resolution (DKR) : Combining metal catalysts (e.g., Pd) with enzymes to racemize undesired enantiomers during synthesis .
• Chromatographic Purification : Preparative supercritical fluid chromatography (SFC) for high-throughput separation of diastereomers .

How can in silico modeling predict the biological activity of [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol?

Q. Advanced

• Molecular Docking : Simulating interactions with target proteins (e.g., viral polymerases or cytochrome P450 enzymes) using software like AutoDock or Schrödinger .
• QSAR Studies : Correlating structural descriptors (e.g., logP, polar surface area) with experimental bioactivity data to predict ADMET properties .
• MD Simulations : Assessing conformational stability in aqueous or lipid environments to optimize pharmacokinetics .

What experimental approaches address discrepancies in reported solubility and stability data of [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol?

Q. Advanced

• Controlled Solubility Studies : Measuring solubility in buffered solutions (pH 1–12) under standardized temperature and agitation conditions .
• Forced Degradation : Exposing the compound to heat, light, and oxidative stress (e.g., H$_2$O$_2$) to identify degradation pathways via LC-MS .
• Solid-State Characterization : Using differential scanning calorimetry (DSC) and powder XRD to detect polymorphic transitions affecting stability .

How to investigate the compound's interaction with enzymes like cytochrome P450?

Q. Advanced

• Enzyme Kinetics : Conducting Michaelis-Menten assays to measure inhibition constants ($K_i$) and mechanism (competitive/non-competitive) .
• Metabolite Profiling : Identifying oxidative metabolites via LC-HRMS after incubation with human liver microsomes .
• Fluorescence Quenching : Monitoring binding affinity using tryptophan fluorescence in CYP3A4 or CYP2D6 isoforms .

What are the key considerations for handling [(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol in laboratory settings?

Q. Basic

• Safety Protocols : Use nitrile gloves and fume hoods to avoid dermal/ocular exposure, as fluorinated compounds may exhibit toxicity .
• Moisture Sensitivity : Store under inert atmosphere (Ar/N$_2$) to prevent hydroxymethyl group oxidation .
• Waste Disposal : Segregate halogenated waste for incineration to avoid environmental release .